![molecular formula C8H15IO2 B3046876 Ethyl 6-iodohexanoate CAS No. 13159-24-5](/img/structure/B3046876.png)
Ethyl 6-iodohexanoate
Overview
Description
Ethyl 6-iodohexanoate is a chemical compound with the molecular formula C8H15IO2 and a molecular weight of 270.10800 . It is also known by other names such as 6-Jod-hexansaeure-aethylester, 6-iodo-hexanoic acid ethyl ester, ethyl 6-iodocaproate, Hexanoic acid,6-iodo-,ethyl ester, and ethyl-6-iodohexanoate .
Synthesis Analysis
The synthesis of this compound can be achieved through various methods. One such method involves the reaction between caprolactam and ethanol performed in near-critical water . The influences of the reaction temperature, residence time, initial ratio (reactant/water), pH, and additives on the yields of ethyl-6-aminohexanoate are discussed .Molecular Structure Analysis
The molecular structure of this compound consists of 8 carbon atoms, 15 hydrogen atoms, 1 iodine atom, and 2 oxygen atoms . The exact mass of the molecule is 270.01200 .Scientific Research Applications
Synthesis in Organic Chemistry
Ethyl 6-iodohexanoate is not directly studied; however, its derivatives and similar compounds are frequently used in organic synthesis and chemical education. For example, the synthesis of ethyl 6-acetoxyhexanoate (Berryflor) is an experiment in organic chemistry focusing on ester synthesis and reactions. This compound, with a raspberry-like odor, is synthesized from inexpensive e-caprolactone, involving transesterification and acetylation steps. The final product is characterized using several techniques, including NMR and IR spectroscopy, showcasing its application in teaching and research in organic chemistry (McCullagh & Hirakis, 2017).
Applications in Materials Science
Compounds similar to this compound, like metal 2-ethylhexanoates, are critical in materials science. They serve as metal-organic precursors for various applications, including catalysts for polymerizations and in the painting industry for their drying properties. Their wide-ranging applications in materials science highlight the importance of medium-chain carbon compounds in precursor chemistry (Mishra, Daniele, & Hubert-Pfalzgraf, 2007).
Catalysis and Chemical Reactions
Another application in the realm of chemistry is using related compounds as catalysts. For instance, iron(III) 2-ethylhexanoate has been utilized as a novel catalyst for the stereoselective Diels–Alder reaction. This exemplifies how similar compounds can function in catalyzing significant chemical reactions, contributing to the synthesis of complex organic molecules (Gorman & Tomlinson, 1998).
Sustainability in Chemical Processes
In a broader context, compounds like 2-Ethyl-1-hexanol, which are structurally similar to this compound, are used in studies focusing on sustainability metrics in chemical processes. Such studies evaluate the environmental and economic aspects of chemical production, underscoring the importance of sustainable practices in chemistry (Patel et al., 2015).
properties
IUPAC Name |
ethyl 6-iodohexanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15IO2/c1-2-11-8(10)6-4-3-5-7-9/h2-7H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTWOHZNXCOUWKH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCCCI | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15IO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20446946 | |
Record name | Ethyl 6-iodohexanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20446946 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13159-24-5 | |
Record name | Ethyl 6-iodohexanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20446946 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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